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Abstract

Collinone is a novel, heavily oxidized, angular hexacyclic polyketide with demonstrated
antibacterial and cytotoxic properties.[1] First isolated from a genetically engineered
Streptomyces strain, this recombinant antibiotic presents a unique chemical scaffold with
potential for further drug development.[1] This document provides a comprehensive overview of
the known chemical and physical properties of Collinone, its biological activity, and the
methodologies relevant to its study. All quantitative data are summarized for clarity, and key
conceptual workflows are visualized.

Chemical Structure and Physicochemical Properties

Collinone is a complex polyketide with the molecular formula C27H1s012 and a molecular
weight of 534.42 g/mol .[2] Its intricate structure was elucidated through spectroscopic methods
and is characterized by a benz[a]naphthacene ring system, similar to angucycline antibiotics.[1]

Chemical Structure

The IUPAC name for Collinone is (1S,14R)-1,3,14,15,26-pentahydroxy-21-methoxy-7-methyl-
6-oxahexacyclo[12.12.0.02,11,04,°.01¢,2>,018 23]hexacosa-2(11),3,7,9,15,18(23),20,25-octaene-
5,17,19,22,24-pentone. The structure is depicted below:

l».Chemical structure of Collinone
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Figure 1: 2D Chemical Structure of Collinone.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Collinone. It should be
noted that most of the available data are computationally predicted and await experimental

verification.
Property Value Source
Molecular Formula C27H18012 MedChemExpress
Molecular Weight 534.42 g/mol MedChemExpress
CAS Number 343315-22-0 MedChemExpress
Appearance Solid (presumed)
Solubility Data not available
pKa Data not available
LogP Data not available

Biological Activity

Collinone has been shown to exhibit biological activity, primarily as an antibacterial agent and
also demonstrating cytotoxicity.[1][2]

Antibacterial Activity

Initial screenings revealed that Collinone possesses antibacterial activity, notably against
Gram-positive bacteria.[1][2] Of particular significance is its activity against vancomycin-
resistant enterococci (VRE), a group of pathogens of high clinical concern.[1] However, specific
minimum inhibitory concentration (MIC) values from the primary literature are not publicly
available at this time.

Cytotoxicity
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In addition to its antibacterial properties, Collinone has also been reported to show cytotoxicity.
[1][2] This suggests potential applications in oncology, although further studies are required to
determine its potency and selectivity against cancer cell lines.

Other Activities

Screening assays have indicated that Collinone does not possess significant antifungal or
antiviral activities.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and biological characterization of
Collinone are not extensively available in the public domain. The information below represents
generalized methodologies commonly employed in the study of novel polyketides from
microbial sources.

Production and Isolation

Collinone was first identified as a product of a genetically engineered Streptomyces strain.[1]
The general workflow for producing and isolating such a compound is as follows:
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Fermentation

Large-scale fermentation of the engineered Streptomyces strain

Extrgction

Harvest of mycelium and culture broth

i

Solvent extraction of the crude product

Purification

Initial chromatographic separation (e.g., column chromatography)

:

Further purification (e.g., HPLC)

Analysis

Spectroscopic analysis (NMR, MS, UV-Vis, IR) for structure elucidation Biological activity screening

Click to download full resolution via product page

Caption: Generalized workflow for the production and isolation of Collinone.

Structure Elucidation

The determination of Collinone's complex structure would have involved a combination of
spectroscopic technigues:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HMQC,
HMBC) NMR experiments to establish the carbon skeleton and the connectivity of protons
and carbons.

o Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to determine the exact
molecular formula. Fragmentation patterns in MS/MS experiments would provide further
structural information.

e UV-Vis and IR Spectroscopy: To identify chromophores and functional groups within the
molecule.

Antibacterial Susceptibility Testing

To determine the antibacterial activity of Collinone, standard methods such as broth
microdilution or agar diffusion assays would be employed to determine the Minimum Inhibitory
Concentration (MIC) against various bacterial strains, including vancomycin-resistant
enterococci.

Mechanism of Action and Signaling Pathways

The mechanism of action of Collinone has not yet been elucidated. Given its polyketide nature
and cytotoxic activity, it could potentially interact with various cellular targets. The diagram
below illustrates a hypothetical signaling pathway that is often implicated in the mechanism of
cytotoxic natural products. Further research is needed to determine if Collinone's activity
involves this or other pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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